1-(4-Fluorophenyl)-3-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)urea

• IUPAC Name: 1-(4-fluorophenyl)-3-[2-[[6-(pyridin-2-ylamino)pyridazin-3-yl]amino]ethyl]urea
• InChI: InChI=1S/C18H18FN7O/c19-13-4-6-14(7-5-13)23-18(27)22-12-11-21-16-8-9-17(26-25-16)24-15-3-1-2-10-20-15/h1-10H,11-12H2,(H,21,25)(H,20,24,26)(H2,22,23,27)
• InChI Key: IQUCWIPGSYLVHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC2=NN=C(C=C2)NCCNC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C18H18FN7O
• Molecular Weight: 367.4 g/mol

Description

1-(4-Fluorophenyl)-3-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)urea, also known as PF-00477736, is a small molecule inhibitor of the protein kinase PIM1. PIM1 is a serine/threonine kinase that plays an important role in the regulation of cell growth and survival, making it a potential target for cancer therapy.

Scientific Research Applications

Complexation Studies

Research into compounds similar to "1-(4-Fluorophenyl)-3-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)urea" includes studies on their ability to form complexes through hydrogen bonding and other interactions. For instance, the association of N-(pyridin-2-yl),N'-substituted ureas with various hydrogen bonding counterparts, such as benzoates and 2-amino-1,8-naphthyridines, has been explored. These studies are crucial for understanding the substituent effect on complexation and have implications for designing new pharmaceutical compounds (Ośmiałowski et al., 2013).

Antiproliferative Activities

Several derivatives of urea compounds demonstrate potent antiproliferative activities against various cancer cell lines, indicating their potential as anticancer agents. Modification of these compounds to include alkylurea moieties, for example, has shown to retain antiproliferative activity and inhibit PI3Ks and mTOR, critical targets in cancer therapy. This adjustment also significantly reduces acute oral toxicity, enhancing the compounds' therapeutic index (Wang et al., 2015).

Antimicrobial and Analgesic Activities

Compounds structurally related to "1-(4-Fluorophenyl)-3-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)urea" have been synthesized and evaluated for their antimicrobial and analgesic activities. These synthetic efforts aim to explore the therapeutic potentials of novel pyrimidines and pyrazoles derivatives, offering insights into their applications beyond cancer treatment (Tirlapur & Noubade, 2010).

Antioxidant Activity

The synthesis of new heterocyclic compounds containing sulfonamido moieties suitable for antibacterial applications includes efforts to design molecules with low toxicity and high efficacy. These synthesized compounds have been tested for their antibacterial activity, highlighting the diverse pharmacological potentials of urea derivatives and related molecules (Azab et al., 2013).